Cas no 4110-35-4 (3,5-Dinitrobenzonitrile)

3,5-Dinitrobenzonitrile Properties

Names and Identifiers

• 3,5-Dinitrobenzonitrile
• 3,5-dinitro-benzonitril
• 5-Cyano-1,3-dinitrobenzene
• 1,3-dinitro-5-cyanobenzene
• 1-cyano-3,5-dinitrobenzene
• 3,5-(NO2)2C6H3CN
• 3,5-bisnitrobenzonitrile
• 3,5-dinitrobenzenecarbonitrile
• 3,5-dinitro-benzonitrile
• BENZONITRILE,3,5-DINITRO
• EINECS 223-889-9
• BENZONITRILE, 3,5-DINITRO-
• SSDNULNTQAUNFQ-UHFFFAOYSA-N
• NSC35873
• 3,5 -dinitrobenzonitrile
• WLN: WNR CNW ECN
• Benzonitrile,3,5-dinitro-
• KSC584E5L
• 3,5-DINITRO BENZONITRILE
• SBB091537
• STK377449
• Z1255434747
• 3,5-Dinitrobenzonitrile, 97%
• NSC-35873
• A825431
• MFCD00007228
• FT-0614718
• InChI=1/C7H3N3O4/c8-4-5-1-6(9(11)12)3-7(2-5)10(13)14/h1-3
• AKOS003382202
• 4110-35-4
• BDBM50101948
• NSC 35873
• SCHEMBL1005421
• BS-16738
• CHEMBL292463
• DTXSID60194050
• D2082
• AC-907/25014150
• EN300-343386
• CS-W015790
• NS00030922
• DTXCID70116541
• +Expand

• MDL： MFCD00007228
• InChIKey： SSDNULNTQAUNFQ-UHFFFAOYSA-N
• Inchi： 1S/C7H3N3O4/c8-4-5-1-6(9(11)12)3-7(2-5)10(13)14/h1-3H
• SMILES： [O-][N+](C1C([H])=C(C#N)C([H])=C(C=1[H])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 193.01200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 193.012
• Heavy Atom Count: 14
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 115

Experimental Properties

• LogP: 2.42108
• PSA: 115.43000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 329.31°C (rough estimate)
• Melting Point: 129.0 to 132.0 deg-C
• Flash Point: 136.9°C
• Color/Form: Pale yellow powder
• Density: 1.6504 (rough estimate)

3,5-Dinitrobenzonitrile Security Information

• Symbol: GHS07
• RTECS：DI4365000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

3,5-Dinitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides